5-Hydroxy-3,4,7-trimethyl-2H-chromen-2-one
Overview
Description
“5-Hydroxy-3,4,7-trimethyl-2H-chromen-2-one” is a chemical compound with the molecular formula C12H12O3 . It has a molecular weight of 204.23 . This compound is solid in its physical form .
Synthesis Analysis
The synthesis of coumarin systems, including “5-Hydroxy-3,4,7-trimethyl-2H-chromen-2-one”, has been a subject of interest for many organic and pharmaceutical chemists . The synthesis methods are carried out in both classical and non-classical conditions, often under green conditions such as using green solvents and catalysts .
Molecular Structure Analysis
The InChI code for “5-Hydroxy-3,4,7-trimethyl-2H-chromen-2-one” is 1S/C12H12O3/c1-6-4-9 (13)11-7 (2)8 (3)12 (14)15-10 (11)5-6/h4-5,13H,1-3H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.
Physical And Chemical Properties Analysis
“5-Hydroxy-3,4,7-trimethyl-2H-chromen-2-one” is a solid at room temperature . It has a molecular weight of 204.23 .
Scientific Research Applications
Catalytic Properties in Organic Synthesis
5-Hydroxy-3,4,7-trimethyl-2H-chromen-2-one, as a derivative of 4-hydroxycoumarin, plays a role in organic synthesis. It's involved in the Michael addition for synthesizing Warfarin and its analogs using novel polystyrene-supported TBD catalysts. This process results in high conversion yields and offers environmentally friendly conditions with easy catalyst recovery for reuse (Alonzi et al., 2014).
Structural and Molecular Interactions
Research on compounds structurally similar to 5-Hydroxy-3,4,7-trimethyl-2H-chromen-2-one, like 5,3'-dihydroxy-3,6,7,4',5'-pentamethoxyflavone, reveals unique molecular characteristics. These molecules form hydrogen-bonded chains and display aromatic π–π and weak C—H⋯π(arene) interactions, which are crucial in understanding their molecular behavior and potential applications (Swamy et al., 2006).
Antibacterial and Antioxidant Properties
The synthesis of derivatives of 5-Hydroxy-3,4,7-trimethyl-2H-chromen-2-one, such as 3-(5-Aryl-4,5-Dihydro-1H-Pyrazol-3-yl)-4-Hydroxy-2H-Chromene-2-One, has shown significant antibacterial activity against specific strains like Escherichia coli. These compounds also exhibit varying levels of antioxidant activities, highlighting their potential in pharmaceutical and health-related applications (Al-ayed, 2011).
Mechanism of Action
Target of Action
Coumarin derivatives, to which this compound belongs, have been known to interact with a variety of biological targets, including enzymes, receptors, and cellular structures .
Mode of Action
Coumarin derivatives are known to interact with their targets through various mechanisms, such as enzyme inhibition, receptor antagonism, or interaction with cellular structures .
Biochemical Pathways
Coumarin derivatives have been reported to influence a variety of biochemical pathways, including those involved in inflammation, coagulation, and cellular proliferation .
Pharmacokinetics
Coumarin derivatives are generally well-absorbed and widely distributed in the body, metabolized primarily in the liver, and excreted in the urine .
Result of Action
Coumarin derivatives have been reported to exhibit a variety of biological effects, including anti-inflammatory, anticoagulant, and antiproliferative activities .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially influence the action of coumarin derivatives .
properties
IUPAC Name |
5-hydroxy-3,4,7-trimethylchromen-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-6-4-9(13)11-7(2)8(3)12(14)15-10(11)5-6/h4-5,13H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMTPJAGDJGBKEB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C(C(=O)OC2=C1)C)C)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10420598 | |
Record name | 5-HYDROXY-3,4,7-TRIMETHYL-2H-CHROMEN-2-ONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10420598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Hydroxy-3,4,7-trimethyl-2H-chromen-2-one | |
CAS RN |
107057-96-5 | |
Record name | 5-HYDROXY-3,4,7-TRIMETHYL-2H-CHROMEN-2-ONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10420598 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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